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Compound of Interest

Compound Name: 1-Stearoyl-rac-glycerol-d35

Cat. No.: B1339738 Get Quote

An Application Note on the Preparation of Stock Solutions for 1-Stearoyl-rac-glycerol-d35

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Stearoyl-rac-glycerol-d35 is a deuterated analog of 1-stearoyl-rac-glycerol, a

monoacylglycerol. Due to its isotopic labeling, it serves as an ideal internal standard for

quantitative mass spectrometry-based analysis (LC-MS, GC-MS) and as a tracer in metabolic

studies.[1] Accurate and consistent preparation of stock solutions is critical for the reliability and

reproducibility of experimental results. This document provides detailed protocols for the

preparation, storage, and handling of 1-Stearoyl-rac-glycerol-d35 stock solutions to ensure

their stability and integrity.

Product Information and Properties
1-Stearoyl-rac-glycerol-d35 is a synthetic, high-purity, stable isotope-labeled lipid. Below is a

summary of its key properties.
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Property Value

Synonyms 1-Monostearin-d35, MG(18:0/0:0/0:0)-d35

Molecular Formula C₂₁H₇D₃₅O₄

Molecular Weight 393.77 g/mol

CAS Number 333748-53-1

Appearance White to off-white solid

Purity Typically ≥98%

Storage (Powder) -20°C for 3 years; 4°C for 2 years[1]

Solubility
Proper solvent selection is crucial for complete solubilization. It is recommended to use high-

purity or HPLC-grade solvents. For hygroscopic solvents like DMSO, using a newly opened

bottle is advised to ensure minimal water content, which can impact solubility.[1]

Solvent Concentration Comments

DMSO 20 mg/mL (50.79 mM)
Requires sonication for

complete dissolution.[1]

Chloroform 50 mg/mL (139.45 mM)

Sonication is recommended.

Data for non-deuterated form,

but solubility is expected to be

similar.[2][3]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for reconstituting powdered 1-Stearoyl-rac-glycerol-d35 into a

stock solution. Adherence to these steps minimizes contamination and degradation.

Required Materials
1-Stearoyl-rac-glycerol-d35 solid powder
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High-purity solvent (e.g., DMSO, Chloroform)

Glass vials with Teflon-lined caps[4]

Glass volumetric flasks

Precision balance (if not using a pre-weighed vial)

Calibrated glass syringes or positive displacement pipettes

Vortex mixer

Sonicator bath

Inert gas (Argon or Nitrogen) and delivery system

Desiccator

Stock Solution Preparation Workflow
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Diagram 1: Stock Solution Preparation Workflow
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Caption: Workflow for preparing 1-Stearoyl-rac-glycerol-d35 stock solution.
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Step-by-Step Procedure
Equilibrate to Room Temperature: Remove the vial containing the powdered lipid from the

freezer and place it in a desiccator. Allow it to warm completely to room temperature

(typically 30-60 minutes). This crucial step prevents atmospheric moisture from condensing

on the cold powder, which can lead to hydrolysis.[4]

Calculate Solvent Volume: Based on the mass of the powder and the desired final

concentration, calculate the required volume of solvent.

Add Solvent: Using a glass syringe or pipette, add the calculated volume of the appropriate

solvent to the vial.[4]

Dissolve the Lipid: Tightly cap the vial and vortex. If necessary, use a sonicator bath to aid

dissolution until the solution is clear and free of particulate matter.[4] Gentle warming can be

considered but should be used with caution.

Aliquot Solution: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in clean glass

vials with Teflon-lined caps.[1][4][5]

Purge with Inert Gas (Optional but Recommended): Before sealing the aliquots, flush the

headspace of each vial with a gentle stream of an inert gas like argon or nitrogen. This

displaces oxygen and minimizes the risk of oxidation.[4]

Label and Store: Clearly label each aliquot with the compound name, concentration, solvent,

and preparation date. Store the vials at the appropriate temperature as specified in the table

below.

Stock Solution Concentration Table
The following table provides solvent volumes needed to prepare stock solutions of common

concentrations from a starting mass of 1 mg.
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Target Concentration Required Volume for 1 mg

10 mM 0.2540 mL

5 mM 0.5079 mL

1 mM 2.5396 mL

Table adapted from MedChemExpress stock solution preparation guide.[1]

Storage and Stability
Proper storage is essential to maintain the integrity of the deuterated standard.

Form
Storage
Temperature

Stability Period Recommendations

Solid Powder -20°C 3 years

Keep in a desiccator

to prevent moisture

absorption.

Solid Powder 4°C 2 years
For shorter-term

storage.

In Solvent -80°C 6 months

Preferred method for

long-term solution

storage. Aliquot to

avoid freeze-thaw

cycles.[1]

In Solvent -20°C 1 month

Suitable for short-term

working stock

solutions.[1]

Quality Control and Troubleshooting
Regularly check stock solutions for any signs of degradation, such as precipitation or

discoloration.
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Issue Potential Cause Suggested Solution

Incomplete Dissolution

- Insufficient solvent volume-

Inappropriate solvent- Low

temperature

- Re-calculate and add more

solvent.- Try an alternative

solvent (see Section 2).- Use

gentle sonication or warming

to aid dissolution.[4]

Precipitate After Freezing

- Concentration exceeds

solubility at storage

temperature.

- Warm the aliquot to room

temperature and

vortex/sonicate to redissolve

before use.- Consider

preparing a more dilute stock

solution.

Poor Signal in MS

- Degradation of the standard

due to oxidation or hydrolysis.-

Repeated freeze-thaw cycles.

- Prepare a fresh stock solution

from powder.- Ensure an inert

atmosphere was used during

storage.[4]- Always use single-

use aliquots.

Contamination Peaks

- Impurities from plastic

containers or handling

equipment.

- Use only glass containers

with Teflon-lined caps and

glass pipettes for organic

solvents.[4]

Application: Use as an Internal Standard
The primary application of 1-Stearoyl-rac-glycerol-d35 is as an internal standard for the

accurate quantification of its non-deuterated counterpart and other related lipids in complex

biological samples.
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Diagram 2: Use of d35-Standard in LC-MS Workflow
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Caption: Logical workflow for using an internal standard in a quantitative assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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